3-Chloropyridine-4-carboxamidine

• Molecular Formula: C6H6ClN3
• Molecular Weight: 155.58 g/mol
• IUPAC Name: 3-chloropyridine-4-carboximidamide
• InChI: InChI=1S/C6H6ClN3/c7-5-3-10-2-1-4(5)6(8)9/h1-3H,(H3,8,9)
• InChI Key: CWKUXSHFTWMUDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1C(=N)N)Cl

Description

3-Chloropyridine-4-carboxamidine is a heterocyclic organic compound featuring a pyridine ring substituted with a chlorine atom at the 3-position and a carboxamidine group (-C(=NH)NH₂) at the 4-position. The amidine group enhances basicity and hydrogen-bonding capacity, while the chlorine atom influences reactivity in substitution reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the reaction of 3-chloropyridine with cyanamide under acidic conditions to form the desired carboxamidine derivative .

Industrial Production Methods

In industrial settings, the production of 3-Chloropyridine-4-carboxamidine may involve large-scale chlorination processes followed by the addition of cyanamide. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of catalysts and controlled temperature and pressure conditions are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

3-Chloropyridine-4-carboxamidine undergoes various types of chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by other nucleophiles, such as amines or thiols.

Oxidation Reactions: The compound can be oxidized to form corresponding N-oxides.

Reduction Reactions: Reduction can lead to the formation of amine derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, thiols, and alkoxides. These reactions typically occur under basic conditions.

Oxidation Reactions: Oxidizing agents such as hydrogen peroxide or peracids are used.

Reduction Reactions: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.

Major Products Formed

Substitution Reactions: Products include substituted pyridines with various functional groups.

Oxidation Reactions: N-oxides of 3-Chloropyridine-4-carboxamidine.

Reduction Reactions: Amine derivatives of the original compound.

Scientific Research Applications

3-Chloropyridine-4-carboxamidine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Chloropyridine-4-carboxamidine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes by forming stable complexes, thereby affecting metabolic pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Research Findings and Limitations

• Synthetic Challenges :

  • Carboxamidine synthesis often requires harsh conditions (e.g., amidination with ammonia under high pressure), whereas carboxylic acids are typically accessed via hydrolysis .

• Toxicity Data :

  • Pyrimidine analogs like 2-Chloro-6-methylpyrimidine-4-carboxylic acid (CAS 89581-58-8) require stringent safety protocols due to irritant properties . Similar precautions may apply to 3-Chloropyridine-4-carboxamidine.
• Knowledge Gaps: Direct comparative studies on the target compound are absent in the provided evidence. Further research is needed to elucidate its spectroscopic, thermodynamic, and biological properties.